1-naphthaldehyde [5-(3-nitrobenzyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone

• IUPAC Name: (2E)-2-[(E)-naphthalen-1-ylmethylidenehydrazinylidene]-5-[(3-nitrophenyl)methyl]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C21H16N4O3S/c26-20-19(12-14-5-3-9-17(11-14)25(27)28)29-21(23-20)24-22-13-16-8-4-7-15-6-1-2-10-18(15)16/h1-11,13,19H,12H2,(H,23,24,26)/b22-13+
• InChI Key: RDCPVGKFSSVVFZ-LPYMAVHISA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C=NN=C3NC(=O)C(S3)CC4=CC(=CC=C4)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC=C2/C=N/N=C/3\NC(=O)C(S3)CC4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C21H16N4O3S
• Molecular Weight: 404.4 g/mol

Description

1-naphthaldehyde [5-(3-nitrobenzyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone is a chemical compound that has gained significant attention in scientific research due to its diverse applications. This compound is a hydrazone derivative of 1-naphthaldehyde and 5-(3-nitrobenzyl)-4-oxo-1,3-thiazolidine-2-carboxylic acid. The compound has been synthesized using various methods and has been found to exhibit potent biological activities.

Mechanism of Action

The exact mechanism of action of 1-naphthaldehyde [5-(3-nitrobenzyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone is not fully understood. However, it has been suggested that the compound exerts its biological activities by interacting with various molecular targets. The compound has been reported to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been found to inhibit the activity of bacterial and fungal enzymes, thereby preventing their growth and proliferation.
Biochemical and Physiological Effects:
1-naphthaldehyde [5-(3-nitrobenzyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone has been found to exhibit various biochemical and physiological effects. The compound has been reported to modulate the expression of various genes and proteins involved in cancer cell growth and proliferation. It has also been found to reduce the production of reactive oxygen species and prevent oxidative damage. The compound has been shown to inhibit the activity of various enzymes such as tyrosinase, acetylcholinesterase, and α-glucosidase.

Advantages and Limitations for Lab Experiments

1-naphthaldehyde [5-(3-nitrobenzyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone has several advantages for lab experiments. The compound is readily available and can be synthesized using simple methods. It has been found to exhibit potent biological activities, making it a useful compound for drug discovery and medicinal chemistry. However, the compound has certain limitations as well. It has poor solubility in water, which can limit its use in certain experiments. The compound has also been found to exhibit cytotoxicity at high concentrations, which can limit its use in cell-based assays.

Future Directions

1-naphthaldehyde [5-(3-nitrobenzyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone has several potential future directions. The compound can be further studied for its biological activities and molecular targets. It can also be used as a lead compound for the development of novel drugs with improved efficacy and safety profiles. The compound can also be modified to improve its solubility and reduce its cytotoxicity. Further studies can also be conducted to understand the structure-activity relationship of the compound and identify more potent derivatives.

Scientific Research Applications

1-naphthaldehyde [5-(3-nitrobenzyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone has been extensively studied for its biological activities. The compound has been found to exhibit potent antitumor, antibacterial, antifungal, and antiviral activities. It has also been reported to possess anti-inflammatory, antioxidant, and enzyme inhibitory activities. The compound has been used in various scientific research applications such as drug discovery, medicinal chemistry, and pharmacology.